5-methyl-N-(pyridin-4-ylmethyl)-4,5-dihydro-1,3-thiazol-2-amine

• IUPAC Name: 5-methyl-N-(pyridin-4-ylmethyl)-4,5-dihydro-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H13N3S/c1-8-6-12-10(14-8)13-7-9-2-4-11-5-3-9/h2-5,8H,6-7H2,1H3,(H,12,13)
• InChI Key: CRDIPTGKMXNOKB-UHFFFAOYSA-N
• Canonical SMILES: CC1CN=C(S1)NCC2=CC=NC=C2
• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves the use of spectroscopic techniques (like IR, NMR, Mass spectroscopy) to determine the structure of the compound.

Physical And Chemical Properties Analysis

This includes the compound’s melting point, boiling point, density, solubility, and other physical properties.

Scientific Research Applications

Antimicrobial Properties

The thiazole ring in 5-methyl-N-(pyridin-4-ylmethyl)-4,5-dihydro-1,3-thiazol-2-amine contributes to its antimicrobial activity. Researchers have explored its effectiveness against bacteria, fungi, and other pathogens. .

Natural Product Isolation

Interestingly, some pyrrolopyrazine derivatives, including those related to our compound, have been isolated from natural sources such as plants, microbes, soil, and marine life. These natural products may serve as inspiration for drug discovery and development.

While the exact mechanisms of action remain unclear, continued research on the synthetic methods, structure-activity relationships (SAR), and biological activities of 5-methyl-N-(pyridin-4-ylmethyl)-4,5-dihydro-1,3-thiazol-2-amine derivatives will undoubtedly contribute to the advancement of medicinal chemistry. .